Cas no 2228332-54-3 (2-methoxy-2-(1-phenylcyclopropyl)acetic acid)

• Product Name: 2-methoxy-2-(1-phenylcyclopropyl)acetic acid
• CAS No: 2228332-54-3
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 6330464
• PubChem ID: 165740430
• Update Time: 2025-10-29

2-methoxy-2-(1-phenylcyclopropyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(1-phenylcyclopropyl)acetic acid
• EN300-1997922
• 2228332-54-3

• Inchi： 1S/C12H14O3/c1-15-10(11(13)14)12(7-8-12)9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3,(H,13,14)
• InChI Key： DROSDVDMFFSEMH-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-methoxy-2-(1-phenylcyclopropyl)acetic acid

Exploring the Potential of 2-Methoxy-2-(1-Phenylcyclopropyl)Acetic Acid: A Comprehensive Overview

2-Methoxy-2-(1-phenylcyclopropyl)acetic acid, identified by the CAS number NO 2228332-54-3, is a compound of significant interest in contemporary chemical and pharmaceutical research. This molecule, characterized by its unique structure featuring a cyclopropane ring and a methoxy group, has garnered attention due to its potential applications in drug development and material science. Recent studies have shed light on its intriguing properties, making it a focal point for researchers across various disciplines.

The molecular structure of 2-methoxy-2-(1-phenylcyclopropyl)acetic acid is notable for its cyclopropane moiety, which contributes to its rigidity and reactivity. This structural feature is pivotal in determining the compound's chemical behavior and biological activity. Researchers have leveraged computational chemistry tools to simulate its electronic properties, revealing insights into its potential as a building block for more complex molecules.

In terms of synthesis, recent advancements have streamlined the production of NO 2228332-54-3. By employing catalytic asymmetric synthesis, chemists have achieved higher yields and enantioselectivity, which are critical for applications in pharmaceuticals where stereochemistry plays a crucial role. These methods not only enhance the efficiency of production but also reduce environmental impact, aligning with current sustainability trends in chemistry.

The pharmacological profile of 2-methoxy-2-(1-phenylcyclopropyl)acetic acid has been a subject of extensive investigation. Preclinical studies indicate that it exhibits promising activity against certain enzyme targets, suggesting its potential as a lead compound in drug discovery. Additionally, its ability to modulate cellular signaling pathways has opened avenues for exploring its role in treating chronic diseases such as cancer and neurodegenerative disorders.

From an application standpoint, the compound's versatility is evident in its use across multiple fields. In materials science, it has been incorporated into polymer formulations to enhance mechanical properties, while in pharmacology, it serves as a scaffold for developing bioactive agents. Its compatibility with various functional groups further broadens its utility in chemical synthesis.

Looking ahead, ongoing research is focused on optimizing the compound's bioavailability and stability for therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for clinical trials, which will provide critical data on its efficacy and safety profile.

In conclusion, NO 2228332-54-3, or 2-methoxy-2-(1-phenylcyclopropyl)acetic acid, stands at the forefront of innovative chemical research. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a key player in future scientific endeavors. As research continues to unravel its full potential, this compound promises to contribute significantly to both academic understanding and practical applications across diverse industries.